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Abstract
This technical guide provides a comprehensive overview of the phase change characteristics

and thermodynamic properties of 2-Chloro-1,1,1,2-tetrafluoroethane, commonly known as

HCFC-124 or R-124. As a hydrochlorofluorocarbon, HCFC-124 has served as a transitional

refrigerant substitute for CFCs in various applications. Understanding its phase behavior is

critical for the design, modeling, and safe operation of thermal management systems. This

document consolidates key physical data, details experimental methodologies for its

determination, outlines safety protocols for handling, and presents thermodynamic models. The

intended audience includes researchers, chemical engineers, and professionals in drug

development and materials science who require precise and reliable data on this compound.
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2-Chloro-1,1,1,2-tetrafluoroethane (HCFC-124) is a hydrochlorofluorocarbon that emerged as

a replacement for chlorofluorocarbons (CFCs) like R-114. While its ozone depletion potential is

significantly lower than that of the CFCs it replaced, it is still a substance regulated under the

Montreal Protocol. Its thermophysical properties, however, make it a valuable compound for

study and for specific applications in low-temperature refrigeration and as a component in

refrigerant mixtures.[1]

The phase transitions of a substance—melting, boiling, and sublimation—are governed by its

fundamental thermodynamic properties. For a refrigerant, properties such as boiling point,

vapor pressure, and enthalpy of vaporization dictate its performance in a vapor-compression

cycle. Accurate phase change data is therefore not merely academic; it is the foundation for

engineering calculations, equipment design, and process simulation. This guide provides an in-

depth exploration of these properties for HCFC-124, grounded in authoritative data and

established experimental principles.

Physicochemical and Core Phase Change
Properties
The fundamental properties of HCFC-124 are summarized below. These values are critical

reference points for understanding its behavior.
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Property Value

Chemical Name 2-Chloro-1,1,1,2-tetrafluoroethane

Common Names HCFC-124, R-124, Freon™ 124

CAS Number 2837-89-0

Molecular Formula C₂HClF₄

Molar Mass 136.48 g/mol

Boiling Point (at 1 atm) -12.0 °C (10.4 °F)

Melting Point -199 °C (-326.2 °F)

Critical Temperature 122.2 °C (252.0 °F)

Critical Pressure 3.62 MPa (525 psia)

Ozone Depletion Potential (ODP) 0.02 - 0.026

Global Warming Potential (GWP) 609 (100-year)

Data compiled from various sources, including DuPont technical information sheets based on

NIST data.[2]

Thermodynamic Data of Phase Transitions
The performance of HCFC-124 in any thermal system is defined by its thermodynamic

properties across different phases. The data presented herein is derived from experimental

measurements and validated thermodynamic models, such as the Modified Benedict-Webb-

Rubin (MBWR) equation of state, which provides a highly accurate representation of the fluid's

behavior over a wide range of conditions.[2]

Vapor Pressure
Vapor pressure is a critical property indicating the pressure at which a substance will boil at a

given temperature. The relationship is non-linear and is essential for designing and operating

refrigeration systems safely and efficiently.
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Temperature (°C) Vapor Pressure (kPa)

-40 29.5

-20 82.5

0 193.3

20 398.8

40 741.5

60 1269.1

Values are derived from thermodynamic tables based on the MBWR equation of state, which is

rooted in experimental data from institutions like the National Institute of Standards and

Technology (NIST).[2]

Enthalpy of Vaporization and Density
Enthalpy of vaporization represents the energy required to transform a given quantity of the

substance from a liquid to a gas at a given pressure. Saturated liquid and vapor densities are

crucial for calculating mass flow rates and system charge.

Temperature (°C)
Liquid Density (
kg/m ³)

Vapor Density (
kg/m ³)

Enthalpy of
Vaporization
(kJ/kg)

-40 1558.1 1.69 185.7

-20 1499.7 4.41 174.4

0 1438.9 9.68 162.2

20 1374.8 19.1 148.8

40 1305.8 34.6 133.8

60 1229.4 59.4 116.5

Data sourced from comprehensive thermodynamic property tables for HCFC-124.[2]
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Experimental Determination of Phase Change Data
The acquisition of precise thermodynamic data relies on meticulous experimental procedures.

The trustworthiness of the data is directly linked to the validity of the methodology.

Protocol: Vapor Pressure Measurement (Static Method)
The static method is a highly accurate technique for determining the vapor pressure of a

substance at various temperatures.

Causality: This method is chosen for its directness. By isolating a pure sample and allowing it

to reach equilibrium in a controlled-temperature environment, the measured pressure directly

corresponds to the vapor pressure, minimizing errors associated with flow or dynamic effects.

Methodology:

Sample Preparation: A high-purity sample of HCFC-124 is degassed to remove any

dissolved non-condensable gases (like air), which would otherwise contribute to the total

pressure and introduce significant error. This is typically achieved by repeated freeze-pump-

thaw cycles.

Apparatus: The degassed sample is introduced into a thermostatically controlled vessel of a

known volume. The vessel is connected to a high-precision pressure transducer.

Temperature Control: The vessel is placed in a liquid bath or a cryostat capable of

maintaining a stable temperature (±0.01 K).

Equilibrium: At each target temperature, the system is allowed to thermally equilibrate. This

is confirmed by observing a stable pressure reading over an extended period.

Data Acquisition: The stable pressure and the precise temperature are recorded.

Iteration: The temperature of the bath is incrementally changed, and steps 4-5 are repeated

to generate a vapor pressure curve over the desired temperature range.[1]

Protocol: Enthalpy of Fusion/Vaporization (Differential
Scanning Calorimetry - DSC)
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DSC is a powerful thermal analysis technique used to measure the heat flow associated with

phase transitions.

Causality: DSC measures the difference in heat required to increase the temperature of a

sample and a reference. This differential measurement allows for the precise quantification of

the energy absorbed or released during an isothermal phase change, such as melting or

boiling.

Methodology:

Calibration: The DSC instrument is calibrated using standard materials with known melting

points and enthalpies of fusion (e.g., indium, zinc) to ensure accuracy.[3]

Sample Encapsulation: A small, precisely weighed amount of liquid HCFC-124 is

hermetically sealed into an aluminum pan. A second, empty pan is used as a reference.

Thermal Program: The sample and reference pans are placed in the DSC cell and subjected

to a controlled temperature program. For enthalpy of fusion, this involves cooling the sample

until it freezes, then heating it at a constant rate (e.g., 2-10 K/min) through its melting point.

[3]

Data Analysis: As the sample melts, it absorbs latent heat, creating a temperature difference

between the sample and reference pans. The instrument measures the heat flow required to

maintain a zero temperature difference.

Peak Integration: The resulting heat flow versus temperature curve shows a peak

corresponding to the phase transition. The area under this peak is integrated to determine

the total energy absorbed, which is the enthalpy of fusion.[3] A similar process, using a

pressure-capable DSC cell, can be used for the enthalpy of vaporization.

Experimental Workflow Visualization
The logical flow for characterizing the thermophysical properties of a refrigerant like HCFC-124

is depicted below.
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Caption: General experimental workflow for refrigerant property determination.

Safety and Handling Considerations
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As a liquefied gas under pressure, HCFC-124 requires strict adherence to safety protocols. The

primary hazards are related to high pressure, potential for frostbite from liquid contact, and

asphyxiation in confined spaces.[4]

Personal Protective Equipment (PPE)
When handling HCFC-124, the following PPE is mandatory:

Eye Protection: Safety glasses or chemical splash goggles.[5]

Skin Protection: Insulated gloves to protect against frostbite when handling cylinders or lines

containing liquid.[6]

Respiratory Protection: Generally not required in well-ventilated areas. However, in case of a

leak or in confined spaces, a self-contained breathing apparatus (SCBA) is necessary.[5]

Handling of Pressurized Cylinders
Inspection: Always inspect cylinders for damage before use.

Transport: Use a suitable hand truck or cart to move cylinders; do not drag, roll, or slide

them. Keep valve caps in place during transport.[4][7]

Securing: Cylinders must be stored upright and firmly secured to a wall or bench to prevent

tipping.[8]

Environment: Store cylinders in a cool, dry, well-ventilated area away from heat sources,

open flames, and direct sunlight. Cylinder temperatures should not exceed 52 °C (125 °F).[5]

[8]

Connection: Use equipment and piping rated for cylinder pressure. A backflow prevention

device should be used in the piping.[4]

Operation: Open valves slowly. Close the valve after each use and when the cylinder is

empty.[4]

Emergency Procedures (Leak)
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Evacuate: Immediately evacuate personnel from the affected area.[5]

Ventilate: Increase ventilation to the area to disperse the gas. HCFC-124 vapor is heavier

than air and can accumulate in low-lying areas.[6]

Stop Leak (If Safe): If it can be done without risk, shut off the source of the leak (e.g., close

the cylinder valve).

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Skin Contact (Frostbite): Thaw affected areas with lukewarm water. Do not rub the area.

Seek immediate medical attention.[4]

Safe Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://refrigerants.com/wp-content/uploads/2019/12/SDS-R124.pdf
https://issuu.com/wilhelmsenshipservices/docs/refrigerant_handling_guide_2023_v1.0-032023/s/21702517
https://www.hudsontech.com/wp-content/uploads/Freon%E2%84%A2-124-HCFC-124-Refrigerant-SDS.pdf
https://www.hudsontech.com/wp-content/uploads/Freon%E2%84%A2-124-HCFC-124-Refrigerant-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handle HCFC-124

Assess Work Area:
Well-Ventilated?

Don Appropriate PPE
(Goggles, Insulated Gloves)

Yes

Execute Emergency Protocol:
Evacuate, Ventilate, Stop Leak

No (Confined Space)

Transport Cylinder Safely
(Use Hand Truck)

Secure Cylinder
in Upright Position

Connect to System
(Use Rated Equipment)

Perform Work

Leak Detected?

Yes

Disconnect & Close Valve

No

Return Cylinder to
Secure Storage

End

Click to download full resolution via product page

Caption: Decision workflow for the safe handling of HCFC-124 cylinders.
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Conclusion
This guide has consolidated the essential phase change data and thermodynamic properties

for 2-Chloro-1,1,1,2-tetrafluoroethane (HCFC-124). The presented data, including boiling

point, critical parameters, vapor pressure, and enthalpy, form the basis for any rigorous

scientific or engineering work involving this compound. By detailing the experimental

methodologies and emphasizing the critical safety protocols, this document serves as a

comprehensive resource for researchers and professionals, ensuring both technical accuracy

and operational safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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